Methyl (s)-3-amino-3-(m-tolyl)propanoate

Core Science & Biosynthesis

Exploratory Synthesis of m-Tolylpropanoate Analogues: A Framework for Discovery

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The m-tolylpropanoate scaffold represents a privileged starting point for the development of novel chemical entities with potential applications across the pharmaceutical and materials science sectors. Analogues derived from this core structure, which belongs to the broader class of phenylpropanoids, have been investigated for a range of biological activities, including antimicrobial, antioxidant, and anti-inflammatory effects.[1] This guide provides a comprehensive framework for the exploratory synthesis of m-tolylpropanoate analogues. It moves beyond simple procedural descriptions to elucidate the strategic rationale behind key experimental decisions, empowering researchers to design and execute robust synthetic campaigns. We will detail core synthetic methodologies, from classical esterification to strategies for diversifying the aromatic and propanoate moieties, supported by detailed protocols, characterization techniques, and a discussion of potential challenges. The objective is to furnish drug development professionals and synthetic chemists with the foundational knowledge and practical insights required to navigate the chemical space around this versatile scaffold.

Introduction: The Significance of the m-Tolylpropanoate Scaffold

The exploration of discrete molecular scaffolds is a cornerstone of modern drug discovery. The m-tolylpropanoate structure, characterized by a propanoate group attached to a meta-substituted toluene ring, offers a compelling entry point for generating chemical diversity. Its parent class, phenylpropanoids, are secondary metabolites in plants known to possess a wide array of biological functions.[1] The strategic placement of the methyl group at the meta-position influences the molecule's electronic properties and steric profile, providing a distinct vector for analogue design compared to its ortho- and para-isomers.

The value of synthesizing analogues lies in systematically probing the structure-activity relationship (SAR). By modifying the aromatic ring or the propanoate chain, researchers can fine-tune properties such as target binding affinity, selectivity, metabolic stability, and overall pharmacokinetic profiles. For instance, derivatives of related tolyl structures have been synthesized to explore their activity as inhibitors of dopamine, serotonin, and norepinephrine transporters.[2] This guide provides the strategic and tactical knowledge to build a diverse library of m-tolylpropanoate analogues for screening and lead optimization.

Retrosynthetic Analysis and Strategic Considerations

A robust synthetic plan begins with a thorough retrosynthetic analysis. The m-tolylpropanoate structure can be disconnected at several key points, offering multiple strategic pathways for its construction and the introduction of diversity.

Primary Disconnection: The Ester Bond

The most logical and common disconnection is at the ester linkage. This reveals the two primary building blocks: a substituted m-cresol (or its equivalent) and a substituted propanoic acid (or its acyl chloride/anhydride equivalent). This approach is highly convergent, allowing for the independent synthesis and modification of both halves of the molecule before their final coupling.

Caption: Retrosynthetic analysis of the m-tolylpropanoate scaffold.

This strategy dictates that the primary focus should be on acquiring or synthesizing a diverse pool of substituted m-cresols and propanoic acids.

Strategic Choices for Analogue Generation:

• Aromatic Ring Modification: Analogues can be generated by starting with commercially available, pre-substituted m-cresols (e.g., chloro-, bromo-, nitro-m-cresols). Alternatively, functionalization can be performed on a parent phenol structure prior to esterification, though this may introduce challenges with regioselectivity.[3]

• Propanoate Chain Modification: Diversity can be introduced by using α- or β-substituted propanoic acids. These can be prepared through various established methods, such as malonic ester synthesis or by using precursors like substituted acrylic acids.[4][5]

Core Synthetic Methodologies

The cornerstone of this synthesis is the formation of the ester bond. The choice of method depends on the scale of the reaction, the sensitivity of the functional groups on the starting materials, and the desired purity of the final product.

Fischer-Speier Esterification

This classical method involves the reaction of a carboxylic acid with an alcohol in the presence of an acid catalyst.[6] It is a reversible equilibrium-driven process, making it essential to actively remove the water byproduct to drive the reaction to completion.[7]

Causality Behind Catalyst Choice:

• Homogeneous Catalysts: Strong mineral acids like sulfuric acid (H₂SO₄) or organic acids like p-toluenesulfonic acid (p-TsOH) are commonly used.[8][9] H₂SO₄ is highly effective but can lead to charring and side reactions with sensitive substrates. p-TsOH is a solid, making it easier to handle and often resulting in cleaner reactions.

• Heterogeneous (Solid Acid) Catalysts: Ion-exchange resins (e.g., Amberlyst-15) or zeolites are excellent choices for simplifying purification.[8] These catalysts can be filtered off after the reaction, eliminating the need for an aqueous workup to remove the acid.[8] This is particularly advantageous for library synthesis.

Driving the Equilibrium: The reaction's yield is often limited by the equilibrium.[10] To achieve high conversion, water must be removed as it forms. This can be accomplished by:

• Using a Dean-Stark apparatus with a solvent that forms an azeotrope with water (e.g., toluene).

• Employing molecular sieves within the reaction mixture, a technique particularly useful for smaller-scale reactions.[11]

• Using a large excess of one of the reactants, typically the less expensive one.[12]

Acyl Chloride Method

For substrates that are sensitive to strong acids or high temperatures, the reaction of an alcohol (m-cresol) with an acyl chloride (propanoyl chloride) is a highly effective alternative.[5] This reaction is typically performed in the presence of a non-nucleophilic base, such as pyridine or triethylamine, to neutralize the HCl byproduct. The reaction is generally fast, high-yielding, and irreversible.

Experimental Justification: The choice of this method is warranted when the starting m-cresol or propanoic acid contains functional groups that would not survive the harsh conditions of Fischer esterification. The primary drawback is the need to prepare the acyl chloride from the corresponding carboxylic acid, typically using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.

Detailed Experimental Protocols

The following protocols are designed to be self-validating, with clear steps for reaction, workup, and purification.

Protocol 4.1: Synthesis of m-Tolylpropanoate via Fischer Esterification

This protocol details a representative synthesis using a solid acid catalyst for ease of workup.

Step-by-Step Methodology:

• Reactor Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add m-cresol (5.41 g, 50 mmol) and propanoic acid (4.44 g, 60 mmol, 1.2 eq).

• Solvent and Catalyst Addition: Add toluene (40 mL) as the solvent. Add Amberlyst-15 resin (1.5 g, ~3 wt%) to the flask.

• Reaction: Heat the mixture to reflux (approx. 110-120 °C) using a heating mantle. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Reflux for 8-16 hours or until the starting material is consumed.

• Catalyst Removal: Cool the reaction mixture to room temperature. Remove the Amberlyst-15 catalyst by vacuum filtration, washing the resin with a small amount of toluene or ethyl acetate.

• Workup: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with 50 mL of saturated sodium bicarbonate (NaHCO₃) solution (to remove unreacted propanoic acid), 50 mL of water, and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield pure m-tolylpropanoate.

Caption: General experimental workflow for m-tolylpropanoate synthesis.

Purification and Characterization

Rigorous characterization is essential to confirm the structure and purity of the synthesized analogues.[13]

Purification Techniques

• Distillation: For liquid analogues, vacuum distillation is a highly effective method for purification on a larger scale.[10]

• Column Chromatography: For solid products or for separating closely related isomers, silica gel column chromatography is the method of choice. A non-polar eluent system (e.g., hexanes/ethyl acetate) is typically used.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for unambiguous structure elucidation of organic molecules.[13][14][15]

Table 1: Representative NMR Data for m-Tolylpropanoate

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H NMR	~7.20	t	Ar-H
~6.90	m (3H)	Ar-H
2.62	q	-O-C(=O)-CH₂ -CH₃
2.35	s	Ar-CH₃
1.25	t	-O-C(=O)-CH₂-CH₃
¹³C NMR	~173.5	C	C =O (Ester)
~150.0	C	Ar-C -O
~139.5	C	Ar-C -CH₃
~129.0	CH	Ar-C H
~126.5	CH	Ar-C H
~122.0	CH	Ar-C H
~118.5	CH	Ar-C H
~28.0	CH₂	-O-C(=O)-CH₂ -CH₃
~21.5	CH₃	Ar-CH₃
~9.0	CH₃	-O-C(=O)-CH₂-CH₃

Note: Shifts are approximate and can vary based on solvent and substitution patterns.

Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum of a m-tolylpropanoate analogue will be a strong, sharp absorption band corresponding to the ester carbonyl (C=O) stretch, typically appearing around 1735-1750 cm⁻¹.[16]

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the synthesized analogue. The fragmentation pattern can also provide structural information, often showing characteristic losses of the alkoxy or acyl groups.

Challenges and Future Directions

The exploratory synthesis of analogues is not without its challenges. Low conversion rates in esterification reactions can complicate purification and lower overall process efficiency.[10] Furthermore, the synthesis of heavily substituted starting materials can be time-consuming and may require multi-step sequences.

Future Directions:

• Green Chemistry Approaches: The use of biocatalysts, such as immobilized lipases, for esterification offers a milder and more selective alternative to traditional acid catalysis.[6] These enzymatic methods operate under near-neutral pH and ambient temperature, which is ideal for delicate substrates.

• High-Throughput Synthesis: For generating large libraries for screening, automated synthesis platforms coupled with solid-phase techniques or flow chemistry can dramatically increase throughput.

• Biological Evaluation: A key goal of analogue synthesis is often the discovery of new bioactive compounds.[17][18][19] Synthesized libraries should be screened against a variety of biological targets to identify potential leads for drug development in areas like infectious disease, inflammation, or oncology.

By combining the strategic insights and practical methodologies outlined in this guide, researchers will be well-equipped to efficiently synthesize and characterize novel m-tolylpropanoate analogues, paving the way for new discoveries in chemistry and medicine.

References

• Patsnap Eureka. (2025, July 22).
• Patsnap Eureka. (2025, July 22). Ethyl Propanoate in Organic Acid Production: Process Improvements.
• Tekale, D. P., & Yadav, G. D. (2020, November 6). Esterification of propanoic acid with 1,2-propanediol: catalysis by cesium exchanged heteropoly acid on K-10 clay and kinetic modelling. RSC Publishing.
• ACS Publications. (2001, June 21).
• SciSpace. Production of propionic acid.
• ESTERIFICATION OF PROPANOIC ACID IN THE PRESENCE OF A HOMOGENEOUS C
• Åbo Akademi University Research Portal.
• ResearchGate. (2025, December 25). (PDF)
• ResearchGate. (2025, December 21). (PDF)
• PubMed. (2002, March 14). Synthesis and biological evaluation of 2-substituted 3beta-tolyltropane derivatives at dopamine, serotonin, and norepinephrine transporters.
• Google Patents. CN104926717A - Preparation method for ethyl 3-(pyridin-2-ylamino)
• Pearson. Show how you would synthesize the following esters from appropriate acyl chlorides and alcohols. (a) ethyl propionate (b)
• YouTube. (2017, January 31). Make Ethyl Propionate by Fischer Esterfication and Molecular Sieves with a Soxhlet extractor.
• Esters. An Introduction.
• MDPI. (2021, May 10).
• PubMed. Phenylpropanoids and its derivatives: biological activities and its role in food, pharmaceutical and cosmetic industries.
• MDPI. (2024, June 28).
• PMC.
• MDPI. (2020, December 23).
• PMC. The first total synthesis of the (±)-17-methyl-trans-4,5-methyleneoctadecanoic acid and related analogs with antileishmanial activity.
• PubMed. (2008, October 1). Synthesis of 1-arylpiperazyl-2-phenylcyclopropanes designed as antidopaminergic agents: cyclopropane-based conformationally restricted analogs of haloperidol.
• PubMed. (2012, June 1). Synthesis and preliminary biological profile of new NO-donor tolbutamide analogues.
• PubMed.
• PubMed.
• Max-Planck-Gesellschaft.
• MDPI. (2023, March 15).

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Protocols & Analytical Methods

Application Note: Strategic Use of Methyl (S)-3-amino-3-(m-tolyl)propanoate in Peptide Synthesis

This Application Note is designed for researchers and process chemists integrating Methyl (S)-3-amino-3-(m-tolyl)propanoate into peptide synthesis workflows.

This compound belongs to the class of

-amino acids .[1] Unlike standard -amino acids, the amino group is attached to the -carbon (C3), and the side chain (m-tolyl) is also at the -position. This structural modification introduces significant conformational constraints and proteolytic stability to peptide backbones, making it a high-value building block for peptidomimetics and foldamers.

Chemical Profile & Handling

• Compound Name: Methyl (S)-3-amino-3-(3-methylphenyl)propanoate[2]

• CAS: 1038308-39-2 (Methyl ester)[3]

• Molecular Weight: 193.24 g/mol [2][3][4]

• Stereochemistry: (S)-enantiomer at the

  -carbon.

• Key Functionality:

  • Primary Amine: Nucleophile for coupling.

  • Methyl Ester: Carboxyl protection (requires modification for SPPS).

  • m-Tolyl Side Chain: Increases lipophilicity and induces specific

    -stacking interactions.

Storage & Stability

• State: Typically a viscous oil or low-melting solid as the free base; stable solid as the HCl salt.

• Storage: Store at -20°C under argon. The free amine absorbs CO

  from air (carbamate formation); keep tightly sealed.

Critical Workflow Decision: Solution vs. Solid Phase

The presence of the methyl ester dictates your synthetic strategy. You cannot use this compound directly in standard Fmoc Solid Phase Peptide Synthesis (SPPS) because the methyl ester is an orthogonal protecting group that is difficult to remove under SPPS conditions without damaging the Fmoc group or the resin linker.

Select Your Protocol:

Goal	Protocol Required	Why?
C-Terminal Modification	Protocol A (Solution Phase)	You want the m-tolyl residue at the end of the peptide (C-terminus). The methyl ester serves as the final cap or is hydrolyzed at the very end.
Internal Sequence	Protocol B (Building Block Conversion)	You want to insert the residue inside a peptide chain. You must convert the Methyl Ester to a Free Acid and protect the Amine with Fmoc before SPPS.

Protocol A: Solution Phase Coupling (C-Terminal Capping)

Use this when coupling the Methyl (S)-3-amino-3-(m-tolyl)propanoate to the C-terminus of a peptide fragment.

Mechanism

The free amine of the

-amino ester attacks the activated carboxylate of the incoming amino acid (or peptide fragment).

Reagents

• Coupling Reagent: HATU (preferred for steric bulk) or PyBOP.

• Base: DIPEA (Diisopropylethylamine) or NMM (N-methylmorpholine).[5]

• Solvent: Anhydrous DMF or DCM.

Step-by-Step Procedure

• Activation: Dissolve the carboxylic acid partner (1.0 equiv) and HATU (1.1 equiv) in dry DMF.

• Base Addition: Add DIPEA (2.0 equiv) and stir for 2 minutes to form the active ester (OAt ester).

• Coupling: Add Methyl (S)-3-amino-3-(m-tolyl)propanoate (1.0–1.2 equiv).

  • Note: If using the HCl salt of the beta-amino ester, add an extra 1.0 equiv of DIPEA to neutralize the salt.

• Reaction: Stir at room temperature for 2–4 hours.

  -amino acids have slower kinetics than -amino acids due to the extra carbon spacer and side-chain steric clash.

• Monitoring: Monitor by LC-MS. Look for the disappearance of the amine and formation of the product mass (M + 193 - 18).

• Workup: Dilute with EtOAc, wash with 5% NaHCO

  , 1M HCl (if acid stable), and Brine. Dry over Na SO .

Protocol B: Conversion to Fmoc-Building Block for SPPS

Use this to prepare Fmoc-(S)-3-amino-3-(m-tolyl)propionic acid for use in automated synthesizers.

The "Fmoc/Methyl Ester Paradox": You cannot hydrolyze the methyl ester with LiOH after Fmoc protection because the base will remove the Fmoc group. You must hydrolyze the ester first under acidic conditions, then introduce Fmoc.

Workflow Diagram

Figure 1: Conversion workflow to generate SPPS-compatible building blocks.

Detailed Methodology

Step 1: Acid Hydrolysis of Methyl Ester

• Dissolve Methyl (S)-3-amino-3-(m-tolyl)propanoate (1.0 g) in 6N HCl (20 mL).

• Reflux at 100°C for 4–6 hours.

  • QC Check: Monitor by TLC or LC-MS until the methyl ester peak disappears.

• Concentrate the solution in vacuo to dryness. Co-evaporate with toluene (3x) to remove excess HCl.

• Result: (S)-3-amino-3-(m-tolyl)propionic acid hydrochloride (white/off-white solid).

Step 2: Fmoc Protection [6][7]

• Suspend the amino acid salt from Step 1 in Water/Dioxane (1:1) .

• Add NaHCO

  (2.5 equiv) to adjust pH to ~9.

• Cool to 0°C.

• Add Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) (1.1 equiv) dissolved in a minimal amount of Dioxane.

• Stir at 0°C for 1 hour, then warm to Room Temperature and stir overnight.

• Workup:

  • Evaporate Dioxane.

  • Dilute aqueous residue with water.

  • Extract with Diethyl Ether (2x) to remove unreacted Fmoc-OSu and byproducts (Discard organic layer).

  • Acidify the aqueous layer carefully with 1N HCl to pH 2 (The product will precipitate).

  • Extract the product into Ethyl Acetate (3x).

  • Dry (Na

    SO ) and concentrate.[8]

• Purification: Recrystallize from EtOAc/Hexane if necessary.

Protocol C: SPPS Coupling Guidelines

Once you have the Fmoc-acid (from Protocol B), follow these rules for solid-phase synthesis.

The

-carbon substitution creates a bulky environment. Standard coupling cycles (e.g., HBTU, 30 min) often result in deletion sequences.

Optimized Coupling Cycle

Parameter	Standard -AA Condition	Required -AA Condition
Coupling Reagent	HBTU or DIC/Oxyma	HATU or PyBOP (Stronger activation)
Time	30–45 min	2 hours (or Double Couple: 2 x 1h)
Monitoring	Kaiser Test (Blue = Free Amine)	Chloranil Test (More sensitive for some secondary amines, though this is primary, Kaiser works but can be faint due to aggregation).
Capping	Acetic Anhydride	Mandatory after the -AA coupling to prevent deletion sequences.[9]

Troubleshooting Aggregation

-peptides are prone to forming stable secondary structures (helices/sheets) on-resin, which causes "synthesis crash" (aggregation).

• Solution: Use "Magic Mixture" solvents if coupling fails: DCM/DMF/NMP (1:1:1) or add 1% DBU during deprotection steps to disrupt hydrogen bonding (use with caution).

• Resin: Use PEG-PS (Tentagel) or ChemMatrix resins instead of polystyrene to improve swelling for bulky couplings.

Analytical Data & QC

When analyzing peptides containing this residue:

• Retention Time Shift: The m-tolyl group is highly lipophilic. Expect a significant increase in retention time on Reverse Phase (C18) HPLC compared to the phenylalanine analog.

• Mass Spectrometry:

  • Residue Mass Added: 175.09 Da (C

    H NO).

  • Diagnostic Fragment: In MS/MS,

    -amino acids often show a characteristic fragmentation pattern different from -peptides (retro-Michael fragmentation).

References

• Seebach, D., et al. "Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Structure determination by NMR and CD spectroscopy and by X-ray crystallography." Helvetica Chimica Acta, 1996.

• Steer, D. L., et al. "Beta-amino acids: versatile peptidomimetics." Current Medicinal Chemistry, 2002.

• Vasudev, P. G., et al. "Conformations of beta-amino acid residues in peptides." Chemical Reviews, 2011.

• ChemScene. "Methyl 3-amino-3-(m-tolyl)propanoate Product Data." ChemScene Catalog, 2024.

• Bachem. "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives." Bachem Technical Guides, 2024.

Sources

• 1. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 2. Methyl (s)-3-amino-3-(m-tolyl)propanoate Price from Supplier Brand Shanghai Nianxing Industrial Co., Ltd on Chemsrc.com [chemsrc.com]
• 3. chemscene.com [chemscene.com]
• 4. chemscene.com [chemscene.com]
• 5. bachem.com [bachem.com]
• 6. Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group | MDPI [mdpi.com]
• 7. peptide.com [peptide.com]
• 8. rsc.org [rsc.org]
• 9. peptide.com [peptide.com]

Advanced Protocols for Substituted Beta-Amino Esters: From Chiral Scaffolds to Gene Delivery Vectors

Executive Summary

Substituted

-amino esters represent a unique "dual-threat" pharmacophore in modern drug development. They serve as both (1) chiral building blocks for bioactive small molecules (e.g., -lactams, peptidomimetics like Sitagliptin) and (2) biodegradable cationic polymers (PBAEs) for non-viral gene delivery.

This application note provides a unified technical guide for researchers bridging the gap between small-molecule synthesis and macromolecular formulation. We detail two self-validating protocols: the organocatalytic asymmetric Mannich reaction for chiral scaffold generation, and a combinatorial Michael addition workflow for synthesizing transfection-grade PBAE vectors.

Part 1: Asymmetric Synthesis of Chiral -Amino Esters

Application: Synthesis of bioactive small-molecule inhibitors and peptidomimetics. Core Challenge: Controlling stereochemistry at the

-position, which is critical for target binding affinity.

Mechanistic Insight: The Organocatalytic Mannich Reaction

While transition metal catalysis is effective, organocatalysis using chiral thioureas offers superior tolerance for moisture and air, making it ideal for robust pharmaceutical scale-up. The reaction proceeds via the activation of an imine (or imine surrogate) by the thiourea catalyst, facilitating the nucleophilic attack of an enolizable carbonyl compound.

Protocol A: Enantioselective Mannich Reaction

Target: Synthesis of

-Boc-protected -amino esters with high enantiomeric excess (>95% ee).

Reagents & Equipment[1][2]

• Electrophile:

  -Boc- -amido sulfone (stable precursor to the reactive -Boc imine).

• Nucleophile: Malonate diester or

  -keto ester.

• Catalyst: Bifunctional chiral thiourea (e.g., Takemoto's catalyst).

• Solvent: Toluene or Xylene (anhydrous).

• Base: Inorganic base (K₂CO₃) or organic base (DIPEA) depending on substrate sensitivity.

Step-by-Step Methodology

• Pre-activation: In a flame-dried round-bottom flask, dissolve the

  -Boc- -amido sulfone (1.0 equiv) and the thiourea catalyst (10 mol%) in anhydrous toluene (0.1 M concentration).

• Nucleophile Addition: Add the malonate nucleophile (1.2 equiv) to the stirring solution under

  atmosphere.

• Initiation: Cool the reaction to 0°C to suppress background racemization. Add the base (e.g., K₂CO₃, 2.0 equiv) to trigger imine formation in situ.

• Reaction: Stir at 0°C for 24–48 hours. Monitor consumption of the sulfone via TLC (Hexane/EtOAc 3:1).

• Quench & Workup: Quench with saturated NH₄Cl solution. Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (Silica gel, gradient Hexane/EtOAc).

1.3 Quality Control & Validation

• NMR Verification:

  H NMR must show the diagnostic -proton doublet-of-doublets (or multiplet) around 3.8–4.5 ppm.

• Chiral HPLC: Use a Chiralpak AD-H or OD-H column (Hexane/IPA mobile phase). Compare against a racemic standard synthesized using a non-chiral base (e.g., TEA) without the thiourea catalyst.

Part 2: Poly( -amino esters) (PBAEs) for Gene Delivery

Application: Non-viral vectors for mRNA, siRNA, and plasmid DNA delivery. Core Challenge: Balancing cationic charge density (for DNA binding) with biodegradability (for low toxicity).

Mechanistic Insight: Aza-Michael Polymerization

PBAEs are synthesized via the step-growth polymerization of diacrylates and amines. The reaction is autocatalytic but can be accelerated with heat. The ester linkages in the backbone ensure hydrolysis under physiological conditions, preventing long-term accumulation—a key advantage over polyethylenimine (PEI).

Protocol B: Combinatorial Library Synthesis of PBAEs

Target: Creation of a library of "C32" type polymers (specific amine/diacrylate combinations) for high-throughput screening.

Reagents

• Monomer A (Diacrylate): 1,4-Butanediol diacrylate (Bsw).

• Monomer B (Amine): 5-Amino-1-pentanol (S5).

• Solvent: DMSO (anhydrous).

• End-Capping Agent: 1,3-Diaminopropane (optional, for amine-termination).

Step-by-Step Methodology

• Stoichiometry Calculation:

  • Target a slight diacrylate excess to ensure acrylate termination initially, or amine excess for amine termination.

  • Standard Ratio: 1:1.2 (Amine:Diacrylate) for acrylate-terminated base polymer.[2]

• Polymerization:

  • Mix 1.0 equiv of Amine (S5) and 1.2 equiv of Diacrylate (Bsw) in a glass vial.

  • Perform reaction neat or in small volume of DMSO (2 M) if monomers are solid.

  • Incubate at 90°C for 24 hours with magnetic stirring.

• End-Capping (Critical for Transfection):

  • Dissolve the base polymer in DMSO to 167 mg/mL.

  • Add end-capping amine (e.g., 1,3-diaminopropane) at 2.0 equiv relative to the initial diacrylate excess.

  • Incubate at room temperature for 1 hour.

• Purification:

  • Precipitate the polymer into cold diethyl ether (10x volume).

  • Centrifuge (3000 x g, 5 min) and discard supernatant.

  • Vacuum dry the polymer pellet for 24 hours.

2.3 Validation: Transfection Efficiency Screening

• Complexation: Dilute polymer in Sodium Acetate buffer (25 mM, pH 5.2). Mix with DNA reporter plasmid (e.g., pCMV-Luc) at various w/w ratios (10:1 to 100:1).

• Incubation: Allow complexes to form for 10 minutes at RT.

• Treatment: Add complexes to HEK293T cells in 96-well plates.

• Readout: Measure luciferase activity after 24 hours. Successful hits should exceed PEI (25 kDa) control transfection levels.

Part 3: Visualizing the Workflow

Diagram 1: The "Dual-Path" Development Pipeline

This diagram illustrates how the

-amino ester scaffold diverges into two distinct pharmaceutical applications.

Caption: Divergent synthesis pathways for

-amino esters in drug discovery (left) and delivery (right).

Diagram 2: PBAE Synthesis & Screening Logic

A detailed view of the polymer synthesis protocol described in Part 2.

Caption: Workflow for the synthesis and high-throughput screening of PBAE libraries for gene delivery.

Data Summary: Reaction Parameters

Parameter	Asymmetric Mannich (Part 1)	PBAE Polymerization (Part 2)
Reaction Type	Organocatalytic C-C Bond Formation	Aza-Michael Step-Growth
Key Catalyst	Chiral Thiourea (10 mol%)	Auto-catalytic / Heat
Temperature	0°C (Kinetic Control)	90°C (Thermodynamic Drive)
Time	24–48 Hours	24 Hours
Critical QC	Enantiomeric Excess (Chiral HPLC)	Molecular Weight (GPC), Transfection
Primary Output	Single Enantiomer Small Molecule	Polydisperse Cationic Polymer

References

• Green, J. J., et al. (2008). "Poly(beta-amino esters): Procedures for Synthesis and Gene Delivery." Methods in Molecular Biology.

• Zhang, H., et al. (2014). "Asymmetric Mannich Synthesis of

  -Amino Esters by Anion-Binding Catalysis." Journal of the American Chemical Society.

• Kobayashi, S., et al. (2003). "Catalytic Enantioselective Mannich Reactions." Chemical Reviews.

• Lynn, D. M., & Langer, R. (2000). "Degradable Poly(β-amino esters): Synthesis, Characterization, and Self-Assembly with Plasmid DNA." Journal of the American Chemical Society.

• Tzeng, S. Y., & Green, J. J. (2013). "Therapeutic dosing of chemically distinct poly(beta-amino ester) DNA nanoparticles." Journal of Controlled Release.

Sources

• 1. Poly (β-amino esters): Procedures for Synthesis and Gene Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]

Technical Notes & Optimization

"optimization of reaction conditions for synthesizing beta-amino esters"

Technical Support Center: Beta-Amino Ester Synthesis Current Status: Online 🟢 Ticket ID: BAE-OPT-2024 Subject: Optimization of Reaction Conditions for Aza-Michael Addition & Derivative Pathways

Welcome to the Advanced Synthesis Support Portal

You have entered the technical support hub for the synthesis of

-amino esters. This guide addresses the most common failure modes in the Aza-Michael addition of amines to -unsaturated esters (acrylates/crotonates), as well as enzymatic and asymmetric variations.

Unlike standard textbook procedures, this guide focuses on causality —why a reaction fails and how to engineer a specific solution using thermodynamic and kinetic control.

Part 1: The Diagnostic Phase (Catalyst & Condition Selection)

Before troubleshooting a failed reaction, verify that your initial system design matches the electronic and steric demands of your substrates.

Decision Matrix: Selecting the Right Activation Mode

Do not use a "one-size-fits-all" catalyst. Use this logic flow to select your starting conditions.

Figure 1: Decision matrix for catalyst selection based on substrate electronics and sterics.

Part 2: Optimization Protocols (The "Fixes")

Issue A: "My reaction has stalled at 50-60% conversion."

Diagnosis: This is often due to reversibility (Retro-Michael reaction) or product inhibition . The Aza-Michael reaction is an equilibrium process.

The Protocol:

• Concentration Shift: Increase the concentration of the reactants to >2.0 M. High concentration favors the bimolecular forward reaction over the unimolecular reverse reaction.

• Solvent Switch (The "Hydrophobic Effect"):

  • Standard: Methanol (Protic solvents stabilize the enolate intermediate via H-bonding).

  • Advanced: Switch to Water or Solvent-Free conditions.[1]

  • Why? Water forces the organic reactants together due to hydrophobic interactions ("On-Water" effect), significantly accelerating the rate despite poor solubility [1].

• Self-Validating Control:

  • Test: Take an aliquot of the pure product and expose it to the reaction conditions (catalyst + solvent + heat).

  • Observation: If starting material appears by NMR/HPLC, your reaction is thermodynamically limited.

  • Fix: Lower the temperature.[2] While heat increases rate (kinetics), it often shifts the equilibrium toward reactants (thermodynamics).

Issue B: "I am getting double addition (Bis-adducts) with primary amines."

Diagnosis: The secondary amine formed after the first addition is often more nucleophilic than the starting primary amine.

The Protocol:

• Stoichiometry Inversion:

  • Standard: 1:1 ratio.

  • Correction: Use a large excess of the amine (3–5 equivalents). This statistically favors the encounter of the acrylate with a primary amine rather than the product.

• Stepwise Addition: Add the acrylate dropwise to a solution of the amine, keeping the amine concentration locally high relative to the acrylate.

• Data Comparison:

Variable	Condition for Mono-Selectivity	Condition for Bis-Selectivity
Stoichiometry	Excess Amine (5 equiv)	Excess Acrylate (>2.5 equiv)
Temperature	Low (0°C to RT)	High (>60°C or Reflux)
Solvent	Hydrocarbon alcohols (MeOH)	Halogenated alcohols (TFE/HFIP)

Issue C: "The reaction works for acrylates but fails for methacrylates/crotonates."

Diagnosis: Steric hindrance at the

- or -position of the ester creates a massive kinetic barrier.

The Protocol:

• Switch to "Smart Solvents": Use Hexafluoroisopropanol (HFIP) .[3]

  • Mechanism:[3][4][5] HFIP is a strong H-bond donor that activates the carbonyl of the ester (acting like a Lewis acid) but is non-nucleophilic. It does not deactivate the amine [2].

• Microwave Irradiation:

  • Apply 50–100W at 80–120°C for 10–30 minutes.

  • Note: Use a sealed vessel to prevent loss of volatile amines.

• Catalyst Upgrade: Use DBU (0.2 equiv) or TBD (Triazabicyclodecene) . These "superbases" are required to overcome the activation energy barrier of substituted alkenes [3].

Part 3: Advanced Troubleshooting (Enzymatic & Asymmetric)

FAQ: "How do I achieve high enantioselectivity using enzymes?"

Context: Chemical catalysts often struggle with "remote" stereocenters in

-amino esters. Lipases (Biocatalysis) offer a green alternative.

The Protocol (Lipase-Catalyzed):

• Catalyst: Lipase TL IM (from Thermomyces lanuginosus) or CAL-B (Candida antarctica Lipase B).[6]

• Solvent: Methanol or Ethanol (Green media).

• Temperature: Strictly 30–35°C .

  • Warning: Temperatures >45°C denature the enzyme and drastically lower

    (enantiomeric excess) by promoting the non-selective thermal background reaction [4].

• Flow Chemistry (Optional): Run the reaction in a packed-bed microreactor. This reduces residence time (approx. 30 min) and prevents product inhibition [4].

FAQ: "My product racemizes during workup."

Diagnosis:

-amino esters effectively contain an acidic -proton (next to the carbonyl). Basic workup or silica gel chromatography can induce enolization and racemization.

The Protocol:

• Quench: If using basic catalysts (DBU), quench immediately with a stoichiometric amount of dilute HCl or acetic acid in the cold.

• Purification:

  • Avoid Silica Gel if possible (it is slightly acidic/active).

  • Use Neutral Alumina or perform an Acid-Base extraction:

    • Extract product into dilute aqueous acid (impurities stay in organic).

    • Wash aqueous layer with ether.

    • Basify aqueous layer (cold, pH 9) and rapidly extract back into DCM.

    • Evaporate without heat (<30°C).

Part 4: Visualizing the Troubleshooting Logic

Use this flowchart to diagnose failures in real-time.

Figure 2: Rapid diagnostic flowchart for common experimental failures.

References

• Solvent-Free & Aqueous Conditions: Azizi, N., et al.[1] "A facile synthesis of ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  -amino carbonyl compounds through an aza-Michael addition reaction under solvent-free conditions."[1][2] RSC Advances, 2013. Link

• Fluorinated Solvents (HFIP): Bégué, J. P., et al. "Solvent effects in the aza-Michael addition of anilines."[3] Comptes Rendus Chimie, 2018. Link

• Microwave & DBU Catalysis: Escalante, J., et al. "Aza-Michael Additions of Benzylamine to Acrylates Promoted by Microwaves and Conventional Heating Using DBU as Catalyst." Molecules, 2023.[2][7][8][9] Link

• Enzymatic/Green Synthesis: Li, Z., et al. "Continuous-Flow Synthesis of

  -Amino Acid Esters by Lipase-Catalyzed Michael Addition of Aromatic Amines."[6] Catalysts, 2020. Link

• General Review: Ma, J. A.[10] "Recent advances in the catalytic asymmetric synthesis of

  -amino acids." Chemical Society Reviews, 2010. Link

Sources

• 1. β-Amino ketones, esters, nitriles and related compounds synthesis by 1,4-addition [organic-chemistry.org]
• 2. mdpi.com [mdpi.com]
• 3. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 4. d-nb.info [d-nb.info]
• 5. communities.springernature.com [communities.springernature.com]
• 6. mdpi.com [mdpi.com]
• 7. Aza-Michael Addition in Explicit Solvent: A Relative Energy Gradient-Interacting Quantum Atoms Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. BJOC - Asymmetric synthesis of β-amino cyanoesters with contiguous tetrasubstituted carbon centers by halogen-bonding catalysis with chiral halonium salt [beilstein-journals.org]
• 10. Catalytic asymmetric synthesis of alpha- and beta-amino phosphonic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

"comparative study of ortho-, meta-, and para-tolyl substituted amino propanoates"

Title: Comparative Study of Ortho-, Meta-, and Para-Tolyl Substituted Amino Propanoates: A Guide for Rational Drug Design

Executive Summary In the rational design of small-molecule therapeutics, the spatial and electronic configuration of aromatic substituents profoundly dictates pharmacokinetic and pharmacodynamic outcomes. Tolyl-substituted amino propanoates (

-amino acid derivatives) serve as highly versatile building blocks and prodrug intermediates. As a Senior Application Scientist, I have structured this guide to provide an objective, data-driven comparison of ortho-, meta-, and para-tolyl isomers. This analysis equips drug development professionals with the mechanistic insights required to optimize steric shielding, receptor affinity, and metabolic stability.

Mechanistic & Structural Overview

The position of the methyl group on the phenyl ring relative to the amino propanoate core creates distinct microenvironments that govern molecular behavior:

• Ortho-Tolyl (o-Tolyl): Characterized by high steric hindrance. The proximity of the methyl group to the propanoate backbone restricts bond rotation around the C-N or C-C axis. This steric clash frequently induces distinct rotamer populations[1]. While this "conformational locking" is highly valuable for preventing enzymatic degradation (e.g., shielding an adjacent ester/amide bond from proteases), it can severely limit target engagement if the receptor pocket requires a flexible pharmacophore.

• Meta-Tolyl (m-Tolyl): Offers a moderate steric profile. The meta-methyl group provides purely inductive electronic effects without direct resonance stabilization to the para position. It is typically utilized as a balanced structural motif for tuning lipophilicity (LogP) and solubility without introducing severe steric clashes at the functional core.

• Para-Tolyl (p-Tolyl): Features minimal steric hindrance at the functional core while maximizing electronic donation via hyperconjugation. Because the methyl group is situated opposite the attachment point, it allows the amino propanoate backbone to adopt extended conformations. In Quantitative Structure-Activity Relationship (QSAR) studies, the p-tolyl isomer frequently emerges as the optimized candidate for maximizing potency and target independence[2].

Comparative Performance Analysis

The following table synthesizes the quantitative and qualitative performance metrics of the three isomers based on standard medicinal chemistry profiling.

Parameter	Ortho-Tolyl	Meta-Tolyl	Para-Tolyl
Steric Hindrance (at core)	High	Low to Moderate	Minimal
Rotamer Formation	Frequent (Conformational Lock)	Rare	None
Electronic Effect (Donation)	Moderate (Sterically hindered)	Weak (Inductive only)	Strong (Hyperconjugation)
Proteolytic Stability	Excellent (Steric shielding)	Good	Moderate
Receptor Pocket Fit	Restricted (Requires wide pocket)	Flexible	Highly Flexible (Deep pocket fit)
Primary Application	Half-life extension, Atropisomerism	Physicochemical tuning	Potency maximization

Field-Proven Insights: Case Studies in Lead Optimization

• Imidazotetrazine Prodrugs: In the development of MGMT-independent imidazotetrazine prodrugs (agents designed to overcome temozolomide resistance in brain cancers), the substitution pattern of the aniline/amino propanoate moiety was critical. QSAR analysis revealed that the p-tolyl-substituted bi-functional congener was optimal for potency[2]. The lack of steric hindrance allowed efficient trapping of the diazonium electrophile, while the hyperconjugative effect of the para-methyl group stabilized the transition state.

• Proteasome Inhibitors: During the optimization of species-selective reversible proteasome inhibitors for malaria, researchers observed that steric bulk on aromatic rings heavily influenced rotameric states. Ortho-substituted derivatives often exhibited distinct rotamers in NMR studies, which directly correlated with altered binding kinetics at the

  5 subunit of the Plasmodium proteasome[1].

Experimental Protocols & Workflows

Protocols in drug development must be self-validating systems. The following workflows detail the synthesis and evaluation of these isomers, explicitly outlining the causality behind each methodological choice.

Protocol A: Synthesis via Aza-Michael Addition Objective: Synthesize methyl 3-(tolylamino)propanoates with high regioselectivity.

• Preparation: Dissolve 1.0 equivalent of the selected toluidine (o-, m-, or p-) in anhydrous methanol.

  • Causality: Anhydrous conditions prevent the competitive hydrolysis of the methyl acrylate electrophile, ensuring high atom economy.

• Catalysis: Add 0.1 equivalents of a Lewis acid (e.g., CuCl or Y(OTf)3).

  • Causality: For the o-tolyl isomer, the steric bulk significantly increases the activation energy of the nucleophilic attack. The Lewis acid coordinates with the carbonyl oxygen of methyl acrylate, lowering the LUMO energy and overcoming the steric penalty.

• Addition: Dropwise add 1.2 equivalents of methyl acrylate at 0°C, then warm to 60°C for 12 hours.

• Validation Check (Self-Validating System): Spike the crude mixture with a known concentration of a fluorinated analog (e.g., methyl 3-((4-fluorophenyl)amino)propanoate) before extraction. Quantify the recovery via 19F-NMR/HPLC to ensure extraction losses are mathematically accounted for, guaranteeing absolute yield accuracy.

Protocol B: In Vitro Stability and Rotamer Analysis Objective: Quantify proteolytic stability and identify conformational locking.

• Incubation: Incubate 10 µM of the synthesized propanoate in human liver microsomes (HLM) at 37°C.

• Quenching: At defined time points (0, 15, 30, 60 min), quench 50 µL aliquots with 100 µL of ice-cold acetonitrile containing an internal standard.

  • Causality: Rapid protein precipitation halts enzymatic activity instantly, preventing temporal drift in degradation data.

• NMR Rotamer Profiling: Subject the purified o-tolyl compound to variable-temperature (VT) 1H-NMR (25°C to 80°C) in DMSO-d6.

  • Causality: If the o-tolyl group induces a conformational lock, distinct rotamer peaks will coalesce into a single peak at higher temperatures as the thermal energy overcomes the rotational barrier[1].

Decision Matrix for Isomer Selection

Logical decision tree for selecting tolyl-substituted amino propanoates in lead optimization.

References

• Gahalawat, S., et al. (2025). "Optimization of species-selective reversible proteasome inhibitors for the treatment of malaria." Journal of Medicinal Chemistry. URL:[Link]

• Pletsas, D., et al. (2013). "Synthesis and Quantitative Structure–Activity Relationship of Imidazotetrazine Prodrugs with Activity Independent of O6-Methylguanine-DNA-methyltransferase, DNA Mismatch Repair and p53." Journal of Medicinal Chemistry. URL:[Link]

Sources

• 1. Optimization of species-selective reversible proteasome inhibitors for the treatment of malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Quantitative Structure–Activity Relationship of Imidazotetrazine Prodrugs with Activity Independent of O6-Methylguanine-DNA-methyltransferase, DNA Mismatch Repair and p53 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to New Chiral Catalysts for β-Amino Ester Synthesis: Benchmarking a Modern Approach Against an Established Standard

For researchers, scientists, and professionals in drug development, the efficient and stereoselective synthesis of β-amino esters is of paramount importance. These chiral motifs are integral components of numerous pharmaceuticals, natural products, and peptidomimetics. The quest for novel, highly effective chiral catalysts to access these structures with high purity and yield is a continuous endeavor in synthetic organic chemistry. This guide provides an in-depth comparison of a contemporary chiral phosphoric acid catalyst against a well-established cinchona alkaloid-derived thiourea catalyst for the asymmetric Mannich reaction, a cornerstone transformation for β-amino ester synthesis.

The Enduring Significance of Chiral β-Amino Esters

β-amino acids and their ester derivatives are critical building blocks in medicinal chemistry. Their incorporation into peptide chains can induce stable secondary structures and confer resistance to enzymatic degradation, enhancing the pharmacokinetic profiles of peptide-based drugs. Consequently, the development of robust and highly selective catalytic methods for their synthesis is a key focus of academic and industrial research.

The Benchmark: Cinchona Alkaloid-Derived Thiourea Catalysts

For over a decade, bifunctional catalysts derived from cinchona alkaloids, particularly those incorporating a thiourea moiety, have been a mainstay for the enantioselective Mannich reaction. Their widespread adoption is a testament to their reliability, high performance across a range of substrates, and the well-understood nature of their catalytic cycle.

Mechanism of Action: A Dual Activation Approach

The efficacy of cinchona alkaloid thiourea catalysts stems from their ability to act as bifunctional organocatalysts. The thiourea moiety activates the electrophile (the imine) through hydrogen bonding, while the tertiary amine of the cinchona alkaloid backbone acts as a Brønsted base, deprotonating the nucleophile (the β-keto ester) to form a chiral enolate. This simultaneous activation within a chiral scaffold brings the reactants into close proximity in a well-defined orientation, leading to high stereoselectivity.[1][2]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Chiral cinchona alkaloid-derived thiourea catalyst for enantioselective synthesis of novel β-amino esters by Mannich reaction - PubMed [pubmed.ncbi.nlm.nih.gov]